Cas no 1797205-38-9 (7-(2-chlorophenyl)-4-(2,3-dihydro-1-benzofuran-5-sulfonyl)-1,4-thiazepane)

• Product Name: 7-(2-chlorophenyl)-4-(2,3-dihydro-1-benzofuran-5-sulfonyl)-1,4-thiazepane
• CAS No: 1797205-38-9
• MF: C₁₉H₂₀ClNO₃S₂
• MW: 409.950001716614
• CID: 5370278
• Update Time: 2025-08-04

7-(2-chlorophenyl)-4-(2,3-dihydro-1-benzofuran-5-sulfonyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 7-(2-chlorophenyl)-4-(2,3-dihydro-1-benzofuran-5-ylsulfonyl)-1,4-thiazepane
• 1,4-Thiazepine, 7-(2-chlorophenyl)-4-[(2,3-dihydro-5-benzofuranyl)sulfonyl]hexahydro-
• 7-(2-chlorophenyl)-4-(2,3-dihydro-1-benzofuran-5-sulfonyl)-1,4-thiazepane

• Inchi： 1S/C19H20ClNO3S2/c20-17-4-2-1-3-16(17)19-7-9-21(10-12-25-19)26(22,23)15-5-6-18-14(13-15)8-11-24-18/h1-6,13,19H,7-12H2
• InChI Key： ITQDICAGIWNAQK-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2Cl)CCN(S(C2=CC=C3OCCC3=C2)(=O)=O)CC1

Additional information on 7-(2-chlorophenyl)-4-(2,3-dihydro-1-benzofuran-5-sulfonyl)-1,4-thiazepane

Professional Introduction to Compound with CAS No. 1797205-38-9 and Product Name: 7-(2-chlorophenyl)-4-(2,3-dihydro-1-benzofuran-5-sulfonyl)-1,4-thiazepane

The compound identified by the CAS number 1797205-38-9 and the product name 7-(2-chlorophenyl)-4-(2,3-dihydro-1-benzofuran-5-sulfonyl)-1,4-thiazepane represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including a thiazepane core, a chlorophenyl group, and a benzofuran sulfonamide moiety, makes it a versatile scaffold for developing novel therapeutic agents.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of new drugs. The thiazepane ring system is particularly noteworthy for its structural versatility and biological activity. It has been extensively studied for its role in modulating various biological pathways, including those involved in neurodegenerative diseases, cardiovascular disorders, and inflammatory conditions. The incorporation of a sulfonamide group further enhances the pharmacological potential of this compound by improving solubility and binding affinity to target proteins.

The 2-chlorophenyl substituent in the molecule adds another layer of complexity, influencing both the electronic properties and metabolic stability of the compound. This moiety is commonly found in many bioactive molecules and has been shown to enhance binding interactions with enzymes and receptors. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry due to their broad spectrum of biological activities. The sulfonamide-substituted benzofuran moiety in this compound is particularly interesting as it has been implicated in various pharmacological effects, including anti-inflammatory and analgesic properties. The structural motif also shares similarities with known drug candidates that have demonstrated efficacy in preclinical models.

The synthesis and characterization of this compound have been influenced by advancements in synthetic methodologies that allow for the efficient construction of complex heterocyclic frameworks. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have enabled the precise assembly of the required structural features. These synthetic strategies not only enhance yield but also improve the overall purity of the final product, which is crucial for subsequent biological evaluation.

In terms of biological activity, preliminary studies suggest that 7-(2-chlorophenyl)-4-(2,3-dihydro-1-benzofuran-5-sulfonyl)-1,4-thiazepane may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, its thiazepane core could interact with ion channels or G-protein coupled receptors (GPCRs), while the sulfonamide group might modulate enzyme activity. These interactions could lead to therapeutic benefits in areas such as pain management or neuroprotection.

The potential applications of this compound are further supported by computational modeling studies that predict favorable binding affinities to target proteins. Molecular docking simulations have been used to evaluate how different parts of the molecule interact with potential binding sites on enzymes or receptors. These studies provide valuable insights into the molecular basis of activity and guide future modifications to optimize potency and selectivity.

Furthermore, the chemical stability and metabolic fate of this compound have been scrutinized to ensure its suitability for further development. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been employed to characterize its physical properties and degradation pathways. Understanding these aspects is essential for predicting how the compound will behave in vivo and for designing appropriate dosing regimens.

The development of new pharmaceuticals often involves iterative processes where initial findings guide subsequent modifications. In the case of 7-(2-chlorophenyl)-4-(2,3-dihydro-1-benzofuran-5-sulfonyl)-1,4-thiazepane, future work may focus on exploring analogs with modified substituents to enhance specific pharmacological profiles. For example, altering the electronic properties of the 2-chlorophenyl group or replacing the sulfonamide moiety with other functional groups could lead to compounds with improved efficacy or reduced side effects.

The integration of computational chemistry with experimental biology has revolutionized drug discovery by enabling rapid screening and optimization of candidate molecules. This compound serves as an excellent example of how interdisciplinary approaches can accelerate the development process. By combining synthetic chemistry expertise with computational modeling and biological testing, researchers can efficiently identify promising candidates for further clinical evaluation.

In conclusion, 7-(2-chlorophenyl)-4-(2,3-dihydro-1-benzofuran-5-sulfonyl)-1,4-thiazepane represents a significant contribution to pharmaceutical chemistry due to its complex structure and potential therapeutic applications. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for developing novel drugs targeting various diseases. As research continues to uncover new biological activities and synthetic strategies are refined, compounds like this one are poised to play a crucial role in advancing medical treatments.